Cas no 301651-03-6 (({3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl}sulfanyl)methanimidamide hydrochloride)

• Product Name: ({3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl}sulfanyl)methanimidamide hydrochloride
• CAS No: 301651-03-6
• MF: C₁₇H₁₆BrClN₄S
• MW: 423.757740020752
• CID: 5155713
• PubChem ID: 2898339
• Update Time: 2026-03-04

({3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl}sulfanyl)methanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, [3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]methyl ester, monohydrochloride (9CI)
• ({[3-(4-bromophenyl)-1-phenyl-1h-pyrazol-4-yl]methyl}sulfanyl)methanimidamide hydrochloride
• ({3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl}sulfanyl)methanimidamide hydrochloride

• Inchi： 1S/C17H15BrN4S.ClH/c18-14-8-6-12(7-9-14)16-13(11-23-17(19)20)10-22(21-16)15-4-2-1-3-5-15;/h1-10H,11H2,(H3,19,20);1H
• InChI Key： SMGRDJXTNJRDFV-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2C=CC=CC=2)N=C1C1C=CC(Br)=CC=1)SC(N)=N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ({3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl}sulfanyl)methanimidamide hydrochloride

Introduction to ({3-(4-bromophenyl-1-phenyl-1H-pyrazol-4-ylmethyl}sulfanyl)methylimidamide hydrochloride) and Its Significance in Modern Chemical Biology

{3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl} sulfanyl)methanimidamide hydrochloride, with the CAS number 301651-03-6, represents a compound of considerable interest in the field of chemical biology. This intricate molecular structure, characterized by its pyrazole and phenyl rings, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of a bromophenyl group and a sulfanyl moiety introduces unique reactivity, making this compound a valuable tool for synthetic chemists and biologists alike.

The compound's structure is built upon a core of 1H-pyrazole, a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The pyrazole ring is substituted with a phenyl group at the 1-position and a methyl group at the 4-position, further functionalized with a sulfanyl group. This arrangement not only contributes to the compound's complexity but also opens up numerous possibilities for interaction with biological targets.

The 4-bromophenyl moiety is particularly noteworthy, as bromine atoms are frequently employed in medicinal chemistry due to their ability to participate in various chemical reactions, including cross-coupling reactions. These reactions are pivotal in the synthesis of complex molecules and have been widely utilized in the development of novel therapeutic agents. The bromine atom in this compound can serve as a handle for further functionalization, allowing researchers to attach other functional groups or link the molecule to larger biomolecules.

The sulfanyl group, attached to the methylimidamide moiety, adds another layer of reactivity. Sulfanyl groups are known for their ability to participate in hydrogen bonding and can influence the solubility and bioavailability of compounds. In addition, they can serve as anchors for post-synthetic modifications, enabling the creation of libraries of derivatives with tailored properties.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities. These compounds have been shown to exhibit properties such as anti-inflammatory, antiviral, anticancer, and antimicrobial effects. The specific arrangement of substituents in {3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl} sulfanyl)methanimidamide hydrochloride may contribute to its potential biological activity by influencing how it interacts with target proteins or enzymes.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects. The pyrazole core and the sulfanyl group in {3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl} sulfanyl)methanimidamide hydrochloride could provide the necessary interactions with kinase active sites.

Another exciting application lies in the field of material science. The unique structural features of this compound make it a candidate for use in organic electronics or as a precursor for more complex materials. For instance, its ability to participate in π-stacking interactions could be exploited to design novel materials with specific electronic properties.

The synthesis of {3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl} sulfanyl)methanimidamide hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have greatly facilitated the preparation of complex molecules like this one. These methods allow for precise control over molecular architecture, enabling the introduction of desired functional groups at specific positions.

In conclusion, {3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-ylmethyl} sulfanyl)methanimidamide hydrochloride (CAS no 301651-03-6) is a multifaceted compound with significant potential in both chemical biology and material science. Its unique structural features offer opportunities for further exploration and development, making it a valuable asset for researchers working on drug discovery and advanced materials.